molecular formula C19H19N3O6S2 B286161 methyl [(5E)-5-{[2,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

methyl [(5E)-5-{[2,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

Cat. No. B286161
M. Wt: 449.5 g/mol
InChI Key: VUQARXNFGYFEIJ-CXUHLZMHSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl [(5E)-5-{[2,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is a synthetic compound that has been studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of Methyl [(5E)-5-{[2,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is not fully understood. However, it is believed to work by inhibiting certain enzymes and pathways that are involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects:
Methyl [(5E)-5-{[2,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been shown to have biochemical and physiological effects in various studies. It has been reported to reduce inflammation and inhibit the growth of cancer cells. However, more research is needed to fully understand the effects of this compound on the human body.

Advantages and Limitations for Lab Experiments

One advantage of using Methyl [(5E)-5-{[2,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate in lab experiments is its potential anti-inflammatory and anti-cancer properties. However, one limitation is that more research is needed to fully understand the effects of this compound on the human body.

Future Directions

There are several future directions for the study of Methyl [(5E)-5-{[2,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate. One direction is to study its potential use in the treatment of various diseases, including cancer and inflammation. Another direction is to study its mechanism of action and how it affects the human body. Additionally, more research is needed to fully understand the advantages and limitations of using this compound in lab experiments.

Synthesis Methods

Methyl [(5E)-5-{[2,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate can be synthesized through a multistep process involving the reaction of various chemicals. The detailed synthesis method is beyond the scope of this paper, but it has been reported in several scientific publications.

Scientific Research Applications

Methyl [(5E)-5-{[2,5-dimethyl-1-(4-sulfamoylphenyl)-1H-pyrrol-3-yl]methylidene}-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been studied for its potential use in various scientific research applications. It has been reported to have anti-inflammatory and anti-cancer properties. Studies have also shown that this compound can inhibit the growth of certain types of cancer cells.

properties

Molecular Formula

C19H19N3O6S2

Molecular Weight

449.5 g/mol

IUPAC Name

methyl 2-[(5E)-5-[[2,5-dimethyl-1-(4-sulfamoylphenyl)pyrrol-3-yl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

InChI

InChI=1S/C19H19N3O6S2/c1-11-8-13(9-16-18(24)21(19(25)29-16)10-17(23)28-3)12(2)22(11)14-4-6-15(7-5-14)30(20,26)27/h4-9H,10H2,1-3H3,(H2,20,26,27)/b16-9+

InChI Key

VUQARXNFGYFEIJ-CXUHLZMHSA-N

Isomeric SMILES

CC1=CC(=C(N1C2=CC=C(C=C2)S(=O)(=O)N)C)/C=C/3\C(=O)N(C(=O)S3)CC(=O)OC

SMILES

CC1=CC(=C(N1C2=CC=C(C=C2)S(=O)(=O)N)C)C=C3C(=O)N(C(=O)S3)CC(=O)OC

Canonical SMILES

CC1=CC(=C(N1C2=CC=C(C=C2)S(=O)(=O)N)C)C=C3C(=O)N(C(=O)S3)CC(=O)OC

Origin of Product

United States

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